Cas no 21560-97-4 (4-Amino-7-methoxyquinazoline)

4-Amino-7-methoxyquinazoline is a quinazoline derivative with a molecular formula of C₉H₉N₃O. This heterocyclic compound features an amino group at the 4-position and a methoxy substituent at the 7-position, contributing to its utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework is particularly valuable in the development of kinase inhibitors and other biologically active molecules. The compound exhibits favorable solubility in polar organic solvents, facilitating its use in various chemical reactions. Its purity and stability under standard conditions make it a reliable choice for research applications in medicinal chemistry and drug discovery.
4-Amino-7-methoxyquinazoline structure
4-Amino-7-methoxyquinazoline structure
Product Name:4-Amino-7-methoxyquinazoline
CAS No:21560-97-4
MF:C9H9N3O
MW:175.187261343002
MDL:MFCD06738757
CID:249885
PubChem ID:20266059
Update Time:2025-06-08

4-Amino-7-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxyquinazolin-4-amine
    • 4-Quinazolinamine,7-methoxy-
    • 5-METHOXY-QUINAZOLIN-4-YLAMINE,
    • 7-methoxyquinazolin-4-amine
    • 7-Methoxy-quinazolin-4-ylamine
    • 4-Amino-7-methoxyquinazoline
    • 4-QUINAZOLINAMINE,7-METHOXY
    • 7-METHOXY-4-AMINOQUINAZOLINE
    • 7-METHOXY-4-QUINAZOLINAMINE
    • CS-0084699
    • AKOS002365096
    • MFCD06738757
    • DTXSID80604328
    • AB27824
    • 21560-97-4
    • AS-35755
    • FT-0727391
    • EN300-388390
    • Z1198169833
    • A18448
    • SCHEMBL10975796
    • WAA56097
    • DB-066554
    • MDL: MFCD06738757
    • Inchi: 1S/C9H9N3O/c1-13-6-2-3-7-8(4-6)11-5-12-9(7)10/h2-5H,1H3,(H2,10,11,12)
    • InChI Key: OPTQENVXDQCIOV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(N)N=CN=C2C=1

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61A^2

Experimental Properties

  • PSA: 61.03000
  • LogP: 1.80180

4-Amino-7-methoxyquinazoline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-7-methoxyquinazoline Pricemore >>

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Additional information on 4-Amino-7-methoxyquinazoline

Introduction to 4-Amino-7-methoxyquinazoline (CAS No. 21560-97-4)

4-Amino-7-methoxyquinazoline, with the CAS number 21560-97-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of 4-Amino-7-methoxyquinazoline consists of a quinazoline core with an amino group at the 4-position and a methoxy group at the 7-position, which contributes to its unique chemical and biological properties.

The interest in 4-Amino-7-methoxyquinazoline stems from its potential as a lead compound in the development of novel drugs, particularly in the areas of cancer therapy and neurodegenerative diseases. Recent studies have highlighted its ability to inhibit specific enzymes and receptors, making it a valuable candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-Amino-7-methoxyquinazoline exhibit potent anti-cancer activity by targeting key signaling pathways involved in tumor growth and metastasis.

In addition to its anti-cancer properties, 4-Amino-7-methoxyquinazoline has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that 4-Amino-7-methoxyquinazoline may have therapeutic potential in treating these debilitating conditions.

The synthesis of 4-Amino-7-methoxyquinazoline is well-documented in the literature, with several efficient routes reported. One common method involves the condensation of 2-amino-5-methoxybenzonitrile with formamide, followed by cyclization under appropriate conditions. This synthetic approach allows for the preparation of the compound in high yields and purity, making it suitable for both laboratory research and industrial-scale production.

The physicochemical properties of 4-Amino-7-methoxyquinazoline, such as its solubility, stability, and bioavailability, are crucial factors that influence its suitability as a drug candidate. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, its ability to cross the blood-brain barrier (BBB) has been investigated, with promising results indicating that it can reach target sites within the central nervous system (CNS).

Clinical trials involving compounds derived from 4-Amino-7-methoxyquinazoline are currently underway to evaluate their safety and efficacy in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. These trials aim to validate the therapeutic potential of these compounds in treating various diseases, including cancer and neurodegenerative disorders.

In conclusion, 4-Amino-7-methoxyquinazoline (CAS No. 21560-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.

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